Cas no 894895-02-4 (2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-ethoxyphenyl)acetamide)

• Product Name: 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-ethoxyphenyl)acetamide
• CAS No: 894895-02-4
• MF: C₂₆H₂₂ClN₃O₄
• MW: 475.923585414886
• CID: 5423125
• PubChem ID: 20929840
• Update Time: 2025-07-19

2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]-N-(2-ethoxyphenyl)acetamide
• 894895-02-4
• AKOS001950635
• 2-[3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]-N-(2-ethoxyphenyl)acetamide
• 2-(3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(2-ethoxyphenyl)acetamide
• F3411-1761
• 3-(3-Chlorobenzoyl)-N-(2-ethoxyphenyl)-7-methyl-4-oxo-1,8-naphthyridine-1(4H)-acetamide
• 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-ethoxyphenyl)acetamide

• Inchi： 1S/C26H22ClN3O4/c1-3-34-22-10-5-4-9-21(22)29-23(31)15-30-14-20(24(32)17-7-6-8-18(27)13-17)25(33)19-12-11-16(2)28-26(19)30/h4-14H,3,15H2,1-2H3,(H,29,31)
• InChI Key： JWOUSZGJTGWBBV-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2OCC)=O)C2C(=CC=C(C)N=2)C(=O)C(C(=O)C2=CC=CC(Cl)=C2)=C1

Computed Properties

• Exact Mass: 475.1298839g/mol
• Monoisotopic Mass: 475.1298839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Density: 1.349±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 685.5±55.0 °C(Predicted)
• pka: 12.48±0.70(Predicted)

Additional information on 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-ethoxyphenyl)acetamide

Comprehensive Overview of 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-ethoxyphenyl)acetamide (CAS No. 894895-02-4)

The compound 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-ethoxyphenyl)acetamide (CAS No. 894895-02-4) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a naphthyridine core with a chlorobenzoyl moiety and an ethoxyphenyl acetamide side chain, making it a subject of interest in pharmaceutical and biochemical research. The presence of these functional groups suggests potential applications in targeted therapies, particularly in areas such as enzyme inhibition and receptor modulation.

Recent advancements in drug discovery have heightened the demand for novel compounds like 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-ethoxyphenyl)acetamide. Researchers are increasingly exploring its interactions with biological systems, particularly its affinity for specific protein targets. This aligns with the growing trend of precision medicine, where molecules with tailored properties are sought after for their ability to minimize side effects while maximizing efficacy. The compound's CAS No. 894895-02-4 serves as a critical identifier in global chemical databases, facilitating collaborative research and regulatory compliance.

From a synthetic chemistry perspective, the preparation of 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-ethoxyphenyl)acetamide involves multi-step organic transformations. Key challenges include the selective introduction of the chlorobenzoyl group and the stabilization of the naphthyridine ring system under reaction conditions. These synthetic hurdles are often addressed using modern catalytic methods, such as palladium-catalyzed cross-coupling reactions, which are widely discussed in contemporary literature. The compound's structural complexity also makes it a valuable case study for computational chemists developing predictive models for drug-like molecules.

In the context of AI-driven drug design, CAS No. 894895-02-4 represents an intriguing subject for machine learning applications. Its balanced molecular weight and moderate lipophilicity fall within the desirable range for oral bioavailability, a hot topic in pharmaceutical forums. Computational studies leveraging quantitative structure-activity relationship (QSAR) models could provide insights into optimizing its pharmacological profile. This intersection of chemistry and artificial intelligence is particularly relevant given current industry demands for faster, more efficient drug development pipelines.

The stability profile of 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-ethoxyphenyl)acetamide under various environmental conditions is another area of practical importance. Formulation scientists are particularly interested in how the ethoxyphenyl group influences the compound's solubility and crystalline properties—key factors in dosage form development. These characteristics directly impact the molecule's suitability for different delivery systems, a frequent search topic among pharmaceutical professionals exploring novel drug formulations.

Analytical characterization of CAS No. 894895-02-4 typically employs advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. The distinct proton environments created by the naphthyridine scaffold produce characteristic splitting patterns that aid in structural verification. This analytical focus responds to the increasing need for rigorous quality control in chemical synthesis, as evidenced by numerous queries in scientific communities about compound characterization protocols.

Looking forward, the scientific community continues to investigate the broader implications of 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-ethoxyphenyl)acetamide in various research domains. Its structural features make it a potential candidate for fragment-based drug discovery, an approach gaining traction in academic and industrial settings. The compound's journey from laboratory synthesis to potential therapeutic application embodies the modern challenges and opportunities in medicinal chemistry, making it a compelling subject for ongoing study and discussion.